Cas no 60045-72-9 (N,N,N-trimethyl-2,1,3-benzothiadiazol-4-aminium iodide)

• Product Name: N,N,N-trimethyl-2,1,3-benzothiadiazol-4-aminium iodide
• CAS No: 60045-72-9
• MF: C₉H₁₂IN₃S
• MW: 321.18115234375
• CID: 1618329
• PubChem ID: 43182
• Update Time: 2025-04-21

N,N,N-trimethyl-2,1,3-benzothiadiazol-4-aminium iodide Chemical and Physical Properties

Names and Identifiers

• N,N,N-trimethyl-2,1,3-benzothiadiazol-4-aminium iodide
• 2,1,3-benzothiadiazol-4-yl(trimethyl)azanium,iodide
• DTXSID70975473
• 60045-72-9
• AMMONIUM, (2,1,3-BENZOTHIA(S IV)DIAZOL-4-YL)TRIMETHYL-, IODIDE
• (2,1,3-Benzothia(S IV)diazol-4-yl)trimethylammonium iodide

• Inchi： 1S/C9H12N3S.HI/c1-12(2,3)8-6-4-5-7-9(8)11-13-10-7;/h4-6H,1-3H3;1H/q+1;/p-1
• InChI Key： NTIWRRMOCQTVIK-UHFFFAOYSA-M
• SMILES： [I-].S1N=C2C=CC=C(C2=N1)[N+](C)(C)C

Computed Properties

• Exact Mass: 308.8854
• Monoisotopic Mass: 320.97967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78